5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine

• CAS RN: 1092579-89-9
• Molecular Formula: C13H18BrClN2OSi
• Molecular Weight: 361.73 g/mol
• IUPAC Name: 2-[(5-bromo-4-chloropyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C13H18BrClN2OSi/c1-19(2,3)7-6-18-9-17-5-4-10-12(15)11(14)8-16-13(10)17/h4-5,8H,6-7,9H2,1-3H3
• InChI Key: ADGWXKWZPRTMRH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=CC2=C(C(=CN=C21)Br)Cl

Description

5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H18BrClN2OSi and its molecular weight is 361.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide (150 mg, 0.704 mmol) in N,N-dimethylformamide (2 mL) was heated to 50° C. and stirred with methanesulfonyl chloride (58 μL, 0.75 mmol) at 70° C. for 2 hours and allowed to cool to room temperature. After addition of saturated aqueous sodium chloride, the reaction mixture was extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting residue was dissolved in N,N-dimethylformamide (2 mL), cooled to 0° C., mixed with sodium hydride (55 wt % dispersion in mineral oil, 45 mg, 1.03 mmol) and [2-(chloromethoxy)ethyl]trimethylsilane (186 μL, 1.05 mmol) and stirred at room temperature for 3 hours. After addition of saturated aqueous sodium chloride, the reaction mixture was extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=20/1 (v/v)) to give the title compound as a pale yellow oil (158 mg, yield 62%).